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Compound of Interest

Compound Name: C17:1 Anandamide

Cat. No.: B11936555

Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of N-arachidonoylethanolamine, the
archetypal endocannabinoid commonly known as Anandamide (AEA), and its less-studied
analogue, C17:1 Anandamide (N-heptadecenoylethanolamine). The focus is on their structural
differences, biochemical pathways, and functional activities, supported by experimental data to
inform research and development in the endocannabinoid field.

Structural and Physicochemical Properties

Anandamide (AEA) is an N-acylethanolamine (NAE) derived from the 20-carbon
polyunsaturated fatty acid, arachidonic acid (20:4).[1][2] Its structure features a long, flexible
acyl chain with four cis-double bonds, which is critical for its interaction with cannabinoid
receptors. C17:1 Anandamide is also an NAE but is derived from a 17-carbon
monounsaturated fatty acid. This difference in acyl chain length and degree of saturation is the
primary structural distinction and a key determinant of their differing biological activities.
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BENGHE

C17:1 Anandamide (N-heptadecenoylethanolamine)

N-arachidonoylethanolamine (Anandamide, AEA)
Molecular Formula: C22H37NO2 Molecular Formula: C19H37NO2
AEA_img Molar Mass: 347.53 g/mol C171_img Molar Mass: 311.50 g/mol
Acyl Chain: 20:4(w-6) Acyl Chain: 17:1(w-7)
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Prepare Reagents:
- Test Compounds (AEA, C17:1 AEA)
- Radioligand ([3H]CP-55,940)
- CB1 Membranes + PMSF

i

Plate Addition:

- Buffer / Non-specific / Test Cmpd
- Radioligand
- Membranes

Incubate
(e.g., 30°C for 90 min)

Rapid Filtration
& Washing

Scintillation Counting

Data Analysis:
- Calculate Specific Binding
- Determine ICso
- Calculate Ki (Cheng-Prusoff)

Workflow for Competitive Radioligand Binding Assay

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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